N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide

• IUPAC Name: N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide
• InChI: InChI=1S/C13H19N3O/c1-3-4-5-9-13(17)16-15-11(2)12-8-6-7-10-14-12/h6-8,10H,3-5,9H2,1-2H3,(H,16,17)/b15-11-
• InChI Key: MOOZFXVMPWELDJ-PTNGSMBKSA-N
• Canonical SMILES: CCCCCC(=O)NN=C(C)C1=CC=CC=N1
• Isomeric SMILES: CCCCCC(=O)N/N=C(/C)\C1=CC=CC=N1
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide is a compound that belongs to the class of amides It features a pyridine ring attached to an ethylideneamino group, which is further connected to a hexanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide typically involves the reaction of 2-pyridinecarboxaldehyde with hexanamide in the presence of a suitable catalyst. The reaction is carried out under mild conditions, often at room temperature, to ensure the formation of the desired product with high yield. The reaction can be represented as follows:

$$\text{2-pyridinecarboxaldehyde} + \text{hexanamide} \rightarrow \text{this compound}$$2-pyridinecarboxaldehyde+hexanamide→this compound

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(pyrimidin-2-yl)alkyl/arylamide derivatives: These compounds share structural similarities and are studied for their quorum sensing inhibitory effects.

Aryl-n-hexanamide linked enaminones: These compounds are evaluated for their antimicrobial properties.

Uniqueness

N-[(Z)-1-pyridin-2-ylethylideneamino]hexanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a pyridine ring with a hexanamide moiety makes it a versatile compound for various applications.